Cas no 1785071-99-9 (2,3,3,3-tetrafluoropropane-1-sulfonyl chloride)

• Product Name: 2,3,3,3-tetrafluoropropane-1-sulfonyl chloride
• CAS No: 1785071-99-9
• MF: C₃H₃ClF₄O₂S
• MW: 214.566333055496
• CID: 6185761
• PubChem ID: 84734878
• Update Time: 2025-06-08

2,3,3,3-tetrafluoropropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-tetrafluoropropane-1-sulfonyl chloride
• 1785071-99-9
• EN300-1991149

• Inchi： 1S/C3H3ClF4O2S/c4-11(9,10)1-2(5)3(6,7)8/h2H,1H2
• InChI Key： XFPBMXAJKUPRKU-UHFFFAOYSA-N
• SMILES： ClS(CC(C(F)(F)F)F)(=O)=O

Computed Properties

• Exact Mass: 213.9478409g/mol
• Monoisotopic Mass: 213.9478409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,3,3,3-tetrafluoropropane-1-sulfonyl chloride

Recent Advances in the Application of 2,3,3,3-Tetrafluoropropane-1-sulfonyl Chloride (CAS: 1785071-99-9) in Chemical Biology and Pharmaceutical Research

2,3,3,3-Tetrafluoropropane-1-sulfonyl chloride (CAS: 1785071-99-9) is a fluorinated sulfonyl chloride derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound serves as a versatile building block for the synthesis of various sulfonamide-based molecules, which are widely recognized for their pharmacological properties. Recent studies have explored its utility in the design of enzyme inhibitors, covalent protein modifiers, and as a key intermediate in the synthesis of bioactive compounds.

One of the most notable applications of 2,3,3,3-tetrafluoropropane-1-sulfonyl chloride is its role in the development of covalent inhibitors targeting cysteine residues in proteins. The electrophilic nature of the sulfonyl chloride group allows it to form stable covalent bonds with nucleophilic amino acids, making it an attractive tool for irreversible inhibition strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating potent inhibitors for SARS-CoV-2 main protease, highlighting its potential in antiviral drug development.

In addition to its use in covalent inhibition, this compound has shown promise in radiopharmaceutical applications. The fluorine atoms present in its structure make it suitable for ¹⁸F-labeling, enabling its use in positron emission tomography (PET) tracer development. Recent research has explored its incorporation into novel PET probes for imaging enzyme activity in vivo, particularly in oncology and neuroscience applications.

The synthetic versatility of 2,3,3,3-tetrafluoropropane-1-sulfonyl chloride has also been demonstrated in medicinal chemistry campaigns. Its ability to introduce both fluorinated and sulfonamide moieties in a single step provides significant advantages in drug optimization, particularly for improving metabolic stability and membrane permeability. Several research groups have reported its successful application in the synthesis of lead compounds targeting G protein-coupled receptors (GPCRs) and kinase enzymes.

Recent safety and handling studies have provided important insights into the proper storage and manipulation of this compound. While it offers significant synthetic utility, its reactivity requires careful handling under inert atmosphere and low temperature conditions. New protocols have been developed to improve its stability during storage and minimize decomposition, which is crucial for reproducible results in research applications.

Looking forward, the unique properties of 2,3,3,3-tetrafluoropropane-1-sulfonyl chloride (CAS: 1785071-99-9) position it as a valuable tool for continued innovation in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in targeted protein degradation strategies and as a warhead in PROTAC (proteolysis targeting chimera) design, suggesting that its applications will continue to expand in the coming years.